4-(3,4-diaminophenyl)-1(2H)-phthalazinone

• IUPAC Name: 4-(3,4-diaminophenyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C14H12N4O/c15-11-6-5-8(7-12(11)16)13-9-3-1-2-4-10(9)14(19)18-17-13/h1-7H,15-16H2,(H,18,19)
• InChI Key: YEICHOBCEQKGNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C3=CC(=C(C=C3)N)N
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

4-(3,4-diaminophenyl)-1(2H)-phthalazinone, also known as DAPH, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. DAPH has been found to exhibit a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-microbial properties. In

Scientific Research Applications

Antimicrobial Activity

4-(3,4-diaminophenyl)-1(2H)-phthalazinone derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds, specifically 1,2,4-triazole and 1,3,4-thiadiazole derivatives, demonstrated activity against bacteria such as Staphylococcus aureus and Bacillus subtilis, as well as yeast-like fungi including Candida albicans and Candida parapsilosis. The derivatives featuring a 1,3,4-thiadiazole ring exhibited notably higher antimicrobial efficacy against the aforementioned bacteria and fungi compared to other synthesized compounds, highlighting their potential as antimicrobial agents (Önkol et al., 2008).

Proton Exchange Membrane Applications

A novel series of sulfonated polybenzimidazoles containing 4-phenyl phthalazinone groups were synthesized and analyzed for their suitability as proton exchange membranes. These polymers, created through solution polycondensation, exhibited excellent thermal stability, low water uptake, and impressive resistance to oxidation. Their low methanol permeability and high conductivities make them promising materials for fuel cell applications. This research demonstrates the versatility of this compound derivatives in enhancing the properties of proton exchange membranes, crucial for advancing fuel cell technology (Liu et al., 2014).

Advanced Polymer Materials

Further research into the applications of this compound derivatives has led to the development of novel polymeric materials. These include aromatic polyamides derived from unsymmetrical diamines containing the phthalazinone moiety, which exhibit high thermal stability and solubility in various organic solvents. Such materials could find use in high-performance engineering applications due to their exceptional thermal properties and solubility characteristics, enabling easier processing and application in advanced material technologies (Cheng et al., 2002).